Cas no 2229539-50-6 (4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol)
4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol
- EN300-1934092
- 4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol
- 2229539-50-6
-
- Inchi: 1S/C11H13BrO3/c1-15-9-5-7(12)4-8(10(9)14)11(6-13)2-3-11/h4-5,13-14H,2-3,6H2,1H3
- InChI Key: IFEGAZWAPBUVAF-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)C1(CO)CC1)O)OC
Computed Properties
- Exact Mass: 272.00481g/mol
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.7Ų
4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1934092-0.05g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1934092-0.1g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1934092-0.25g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1934092-0.5g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1934092-1.0g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1934092-2.5g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1934092-5.0g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1934092-10.0g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 10g |
$5774.0 | 2023-06-01 | ||
| Enamine | EN300-1934092-1g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1934092-5g |
4-bromo-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol |
2229539-50-6 | 5g |
$3894.0 | 2023-09-17 |
4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol
4-Bromo-2-1-(Hydroxymethyl)cyclopropyl-6-methoxyphenol: A Comprehensive Overview
The compound 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol, identified by the CAS number 2229539-50-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol ring substituted with bromine, a methoxy group, and a cyclopropyl group bearing a hydroxymethyl substituent. Recent studies have highlighted its role in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents.
The synthesis of 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol involves multi-step reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these steps to achieve higher yields and better purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for diverse applications.
In terms of pharmacological activity, 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol has demonstrated potent anti-inflammatory properties in preclinical models. Studies published in the last year have shown that it inhibits key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapies.
Moreover, the compound exhibits significant antioxidant activity, which is attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for applications in skincare products and nutraceuticals aimed at combating oxidative damage. Recent research has also explored its potential as a radiosensitizer in cancer therapy, where it enhances the effectiveness of radiation treatment by protecting healthy cells from oxidative damage.
The structural uniqueness of 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the cyclopropyl group or the hydroxymethyl substituent could enhance its bioavailability or target specificity. Collaborative efforts between chemists and pharmacologists are currently underway to explore these possibilities.
In conclusion, 4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol (CAS No: 2229539-50-6) is a versatile compound with a wide range of potential applications in medicine and beyond. Its unique structure, combined with recent advancements in synthesis and pharmacological studies, positions it as a valuable asset in the development of innovative therapeutic agents. Continued research will undoubtedly unlock further insights into its capabilities and expand its utility in various fields.
2229539-50-6 (4-bromo-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)